Cas no 1498729-47-7 (2-Methyl-1-(1-methyl-1h-indazol-3-yl)propan-2-ol)

• Product Name: 2-Methyl-1-(1-methyl-1h-indazol-3-yl)propan-2-ol
• CAS No: 1498729-47-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5793198
• PubChem ID: 65829665
• Update Time: 2025-09-25

2-Methyl-1-(1-methyl-1h-indazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS015171067
• CS-0278181
• EN300-1837292
• 2-Methyl-1-(1-methyl-1h-indazol-3-yl)propan-2-ol
• 1498729-47-7
• 1H-Indazole-3-ethanol, α,α,1-trimethyl-

• Inchi： 1S/C12H16N2O/c1-12(2,15)8-10-9-6-4-5-7-11(9)14(3)13-10/h4-7,15H,8H2,1-3H3
• InChI Key： KGLFBDCGVVHGJF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 345.2±17.0 °C(Predicted)
• pka: 14.69±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-Methyl-1-(1-methyl-1h-indazol-3-yl)propan-2-ol

Introduction to 2-Methyl-1-(1-Methyl-1H-lndazol-3-Yl)Propan-2-Ol (CAS No. 1498729-47-7)

2-Methyl-1-(1-methyl-1H-lndazol-3-yl)propan-2-ol is a complex organic compound with the CAS registry number 1498729-47-7. This compound belongs to the class of heterocyclic compounds, specifically those containing an indazole ring system. The indazole moiety, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, is a key feature of this molecule. The presence of the indazole group contributes significantly to the compound's chemical reactivity and biological activity.

The molecular formula of 2-Methyl-1-(1-methyl-indazol-3-yli)propanol is C₁₃H₁₆N₂O, and its molecular weight is approximately 208.3 g/mol. The compound is characterized by its chiral center at the propanol group, which imparts stereochemical properties to the molecule. This stereochemistry can influence the compound's pharmacokinetics and pharmacodynamics if it is used in pharmaceutical applications.

Recent studies have highlighted the potential of indazole derivatives in various fields, including drug discovery and materials science. For instance, researchers have explored the use of indazole-containing compounds as inhibitors of specific enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. The indazolyl propanol moiety in this compound has shown promise in modulating these enzymatic activities due to its ability to form hydrogen bonds and π-interactions with target proteins.

In terms of synthesis, 2-Methyl-indazolyl propanol can be prepared through a variety of methods, including nucleophilic aromatic substitution, palladium-catalyzed cross-coupling reactions, and organocatalytic processes. These methods allow for precise control over the stereochemistry and functional groups present in the molecule, making it amenable to further modification and optimization for specific applications.

The compound's solubility properties are also of interest. Due to its polar hydroxyl group and non-polar methyl substituents, indazolyl propanol derivatives exhibit a balance between hydrophilicity and lipophilicity. This balance is crucial for their absorption, distribution, metabolism, and excretion (ADME) profiles if they are considered for therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of indazole-containing compounds with greater accuracy. For example, molecular docking studies have revealed that indazolyl propanols can bind effectively to certain receptor sites, suggesting their potential as lead compounds in drug development.

In conclusion, CAS No. 1498729-47-7, or 2-Methyl-indazolyl propanol, represents a versatile platform for exploring new chemical entities with potential applications in medicine and beyond. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool for researchers in various disciplines.